Cas no 865716-15-0 (5-Bromo-2-(prop-2-en-1-yloxy)aniline)

• Product Name: 5-Bromo-2-(prop-2-en-1-yloxy)aniline
• CAS No: 865716-15-0
• MF: C₉H₁₀BrNO
• MW: 228.08580160141
• MDL: MFCD21235492
• CID: 1862610
• PubChem ID: 21075371
• Update Time: 2025-04-21

5-Bromo-2-(prop-2-en-1-yloxy)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 5-bromo-2-(2-propenyloxy)-
• CS-0242529
• 5-bromo-2-prop-2-enoxyaniline
• 2-(allyloxy)-5-bromoaniline
• AKOS005357580
• 865716-15-0
• EN300-250967
• Z1263545294
• OZERBGUUWVWMLJ-UHFFFAOYSA-N
• SCHEMBL5645943
• 5-bromo-2-(prop-2-en-1-yloxy)aniline
• 5-Bromo-2-(prop-2-en-1-yloxy)aniline

• MDL： MFCD21235492
• Inchi： 1S/C9H10BrNO/c1-2-5-12-9-4-3-7(10)6-8(9)11/h2-4,6H,1,5,11H2
• InChI Key： OZERBGUUWVWMLJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)N)OCC=C

Computed Properties

• Exact Mass: 226.99458Da
• Monoisotopic Mass: 226.99458Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers